Cas no 61717-00-8 (1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro-)

1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro- structure
61717-00-8 structure
Product Name:1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro-
CAS No:61717-00-8
MF:C7H6N4O4
MW:210.14694070816
CID:468648
PubChem ID:71392932
Update Time:2025-04-19

1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro-
    • 1-ethyl-3-nitropyrazole-4-carbonyl isocyanate
    • DTXSID00814720
    • 1-Ethyl-3-nitro-1H-pyrazole-4-carbonyl isocyanate
    • 61717-00-8
    • Inchi: 1S/C7H6N4O4/c1-2-10-3-5(7(13)8-4-12)6(9-10)11(14)15/h3H,2H2,1H3
    • InChI Key: FWAFZHCCUSKRGX-UHFFFAOYSA-N
    • SMILES: O=C(C1C([N+](=O)[O-])=NN(C=1)CC)N=C=O

Computed Properties

  • Exact Mass: 210.03898
  • Monoisotopic Mass: 210.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 107.46
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